Cas no 53085-26-0 (Ethyl 2-Hydrazinyl-2-iminoacetate)

• Product Name: Ethyl 2-Hydrazinyl-2-iminoacetate
• CAS No: 53085-26-0
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• MDL: MFCD17215657
• CID: 358095
• PubChem ID: 54084889
• Update Time: 2025-06-28

Ethyl 2-Hydrazinyl-2-iminoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, hydrazinoimino-, ethyl ester
• ethyl 2-(aminohydrazinylidene)acetate
• ETHYL 2-AMINO-2-HYDRAZONOACETATE
• 53085-26-0
• Iminohydrazinoacetic acid ethyl ester
• SY129692
• MFCD10699336
• ethyl (N'-aminocarbamimidoyl)formate
• Acetic acid, 2-hydrazinyl-2-imino-, ethyl ester
• Ethyl 2-Hydrazino-2-iminoacetate
• ethyl 2-amino-2-hydrazinylideneacetate
• GS-2034
• A1-03863
• MPSVVZLIWUIPOL-UHFFFAOYSA-N
• (Z)-Ethyl 2-amino-2-hydrazonoacetate
• Ethyl amino(hydraZono)acetate
• DB-071625
• Ethyl 2-Hydrazinyl-2-iminoacetate

• MDL： MFCD17215657
• Inchi： 1S/C4H9N3O2/c1-2-9-4(8)3(5)7-6/h2,6H2,1H3,(H2,5,7)
• InChI Key： MPSVVZLIWUIPOL-UHFFFAOYSA-N
• SMILES： O(C(C(=NN)N)=O)CC

Computed Properties

• Exact Mass: 131.06957
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 76.71

Additional information on Ethyl 2-Hydrazinyl-2-iminoacetate

Comprehensive Overview of Ethyl 2-Hydrazinyl-2-iminoacetate (CAS No. 53085-26-0): Properties, Applications, and Industry Insights

Ethyl 2-Hydrazinyl-2-iminoacetate (CAS No. 53085-26-0) is a specialized organic compound with a unique molecular structure, combining hydrazine and imino functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. Its chemical formula and molecular weight make it a valuable intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds.

In recent years, the demand for high-purity Ethyl 2-Hydrazinyl-2-iminoacetate has surged, driven by its role in drug discovery and crop protection formulations. Researchers frequently search for "synthesis methods for CAS 53085-26-0" or "Ethyl 2-Hydrazinyl-2-iminoacetate suppliers," reflecting its industrial relevance. The compound’s solubility in polar solvents like ethanol and water further enhances its utility in lab-scale and industrial applications.

From an environmental perspective, sustainable synthesis routes for 53085-26-0 are a growing focus. Innovations such as catalyzed reactions and green chemistry protocols align with global trends toward eco-friendly production. Questions like "Is Ethyl 2-Hydrazinyl-2-iminoacetate biodegradable?" or "alternatives to hydrazine-based intermediates" highlight user concerns about environmental impact.

The compound’s thermal stability and storage conditions are critical for handling. Proper analytical techniques (e.g., HPLC, NMR) ensure quality control, addressing queries like "how to test purity of CAS 53085-26-0." Regulatory compliance, such as REACH registration, also influences its market accessibility.

Emerging applications in material science, such as polymer crosslinking agents, showcase its interdisciplinary potential. Collaborations between academia and industry continue to explore "novel derivatives of Ethyl 2-Hydrazinyl-2-iminoacetate," fueling innovation. This dynamic landscape positions 53085-26-0 as a compound of enduring scientific and commercial interest.